Cas no 1701570-04-8 (3-Fluoro-5-(1H-pyrazol-1-yl)benzaldehyde)

• Product Name: 3-Fluoro-5-(1H-pyrazol-1-yl)benzaldehyde
• CAS No: 1701570-04-8
• MF: C₁₀H₇FN₂O
• MW: 190.173785448074
• CID: 5700850
• PubChem ID: 106529434
• Update Time: 2025-10-31

3-Fluoro-5-(1H-pyrazol-1-yl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-5-(1H-pyrazol-1-yl)benzaldehyde
• 1701570-04-8
• EN300-1292317
• Benzaldehyde, 3-fluoro-5-(1H-pyrazol-1-yl)-

• Inchi： 1S/C10H7FN2O/c11-9-4-8(7-14)5-10(6-9)13-3-1-2-12-13/h1-7H
• InChI Key： BSGLGGYNQNIMRD-UHFFFAOYSA-N
• SMILES： C(=O)C1=CC(N2C=CC=N2)=CC(F)=C1

Computed Properties

• Exact Mass: 190.05424101g/mol
• Monoisotopic Mass: 190.05424101g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 34.9Ų

Experimental Properties

• Density: 1.24±0.1 g/cm3(Predicted)
• Boiling Point: 316.1±32.0 °C(Predicted)
• pka: -0.57±0.24(Predicted)

Additional information on 3-Fluoro-5-(1H-pyrazol-1-yl)benzaldehyde

3-Fluoro-5-(1H-pyrazol-1-yl)benzaldehyde (CAS No. 1701570-04-8): An Overview of Its Synthesis, Properties, and Applications in Medicinal Chemistry

3-Fluoro-5-(1H-pyrazol-1-yl)benzaldehyde (CAS No. 1701570-04-8) is a versatile organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound is characterized by a fluoro-substituted benzaldehyde core linked to a pyrazole ring, which imparts it with a combination of aromatic and heterocyclic functionalities. The synthesis, properties, and applications of 3-Fluoro-5-(1H-pyrazol-1-yl)benzaldehyde are discussed in detail below.

Synthesis of 3-Fluoro-5-(1H-pyrazol-1-yl)benzaldehyde

The synthesis of 3-Fluoro-5-(1H-pyrazol-1-yl)benzaldehyde has been reported through various methodologies, each offering different advantages in terms of yield, purity, and scalability. One common approach involves the reaction of 3-fluoro-5-formylbenzonitrile with hydrazine hydrate to form the corresponding nitrile hydrazone, which is then cyclized to the pyrazole ring using an acid catalyst such as p-toluenesulfonic acid (PTSA). This method provides a straightforward route to the target compound with good yields and high purity.

Another synthetic route involves the reaction of 3-fluoro-5-bromobenzaldehyde with 1H-pyrazole in the presence of a palladium catalyst, such as Pd(PPh₃)₄, under microwave irradiation. This protocol offers a rapid and efficient synthesis pathway, making it suitable for large-scale production. The choice of synthetic method often depends on the specific requirements of the application, such as the desired scale and the availability of reagents.

Physical and Chemical Properties

3-Fluoro-5-(1H-pyrazol-1-yl)benzaldehyde is a white crystalline solid with a molecular weight of 209.2 g/mol. It exhibits good solubility in common organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO). The compound is stable under standard laboratory conditions but should be stored away from strong oxidizing agents and moisture to prevent degradation.

The presence of the fluoro substituent on the benzene ring imparts unique electronic properties to the molecule, enhancing its reactivity in various chemical transformations. The aldehyde functional group makes it an excellent precursor for further derivatization, such as reduction to form alcohols or condensation reactions to form imines or Schiff bases. The pyrazole ring contributes additional reactivity and stability, making 3-Fluoro-5-(1H-pyrazol-1-yl)benzaldehyde a valuable building block in organic synthesis.

Biological Activities and Applications

3-Fluoro-5-(1H-pyrazol-1-yl)benzaldehyde has been investigated for its potential biological activities in several areas of medicinal chemistry. One notable application is its use as an intermediate in the synthesis of bioactive compounds with therapeutic potential. For example, derivatives of this compound have shown promising activity as inhibitors of various enzymes involved in disease pathways.

A recent study published in the Journal of Medicinal Chemistry reported that a series of derivatives derived from 3-Fluoro-5-(1H-pyrazol-1-yl)benzaldehyde exhibited potent inhibitory activity against protein kinases, which are key targets in cancer therapy. These derivatives were found to selectively inhibit specific kinases with high potency and selectivity, suggesting their potential as lead compounds for further drug development.

In another study, researchers explored the anti-inflammatory properties of compounds derived from 3-Fluoro-5-(1H-pyrazol-1-yl)benzaldehyde. The results indicated that these derivatives effectively inhibited the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This finding highlights the potential of these compounds as anti-inflammatory agents for treating inflammatory diseases.

Safety Considerations

3-Fluoro-5-(1H-pyrazol-1-y l)benzaldehyde should be handled with care due to its reactivity and potential for forming hazardous intermediates during chemical transformations. Appropriate personal protective equipment (PPE), such as gloves and safety goggles, should be worn when handling this compound. Additionally, it is important to follow standard laboratory safety protocols to minimize exposure risks.

In conclusion, 3-fluoro -5-(1H-pyrazol - 1 - yl ) benz alde hyde strong > (CAS No . 170 1 570 -04 -8 ) is a valuable compound with diverse applications in medicinal chemistry . Its unique structural features make it an attractive building block for synthesizing bioactive derivatives with potential therapeutic benefits . Ongoing research continues to uncover new applications and optimize synthetic methods , further solidifying its importance in the field . p >